Cas no 2171999-13-4 (1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171999-13-4
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 6050649
• PubChem ID: 165503712
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
• 2171999-13-4
• 1-[(tert-butoxy)carbonyl]-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454254

• Inchi： 1S/C19H25NO4/c1-19(2,3)24-18(23)20-10-15(16(11-20)17(21)22)14-8-6-13(7-9-14)12-4-5-12/h6-9,12,15-16H,4-5,10-11H2,1-3H3,(H,21,22)
• InChI Key： NTGBFHKKOOXUKF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C2C=CC(=CC=2)C2CC2)C1)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171999-13-4)

1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2171999-13-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of this molecule, particularly its 1-(tert-butoxy)carbonyl protective group and the presence of a 4-cyclopropylphenyl moiety, contribute to its unique chemical and pharmacological properties.

The pyrrolidine core in this compound is a heterocyclic structure that is widely recognized for its role in many biologically active molecules. Pyrrolidine derivatives have been extensively studied for their potential applications in drug discovery, owing to their ability to interact with various biological targets. In particular, the 3-carboxylic acid functionality provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating bulky substituents like the 1-(tert-butoxy)carbonyl group into drug candidates. This protective group not only stabilizes the molecule during synthetic processes but also enhances its solubility and bioavailability. The 4-cyclopropylphenyl substituent adds another layer of complexity, influencing the molecule's electronic properties and binding affinity to biological targets. Together, these structural elements make 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential application in the development of small-molecule inhibitors. The pyrrolidine scaffold is known to be a privileged structure in drug design, often found in compounds that exhibit inhibitory activity against enzymes and receptors involved in various disease pathways. For instance, recent studies have demonstrated that pyrrolidine derivatives can modulate the activity of kinases, which are key targets in oncology and inflammatory diseases. The presence of the 4-cyclopropylphenyl group may enhance binding interactions with these targets, potentially leading to more potent and selective inhibitors.

The synthesis of 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 1-(tert-butoxy)carbonyl group typically involves an acylation reaction, while the incorporation of the 4-cyclopropylphenyl moiety may require a Friedel-Crafts alkylation or similar transformation. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in sufficient quantities for preclinical studies.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes relevant to metabolic diseases. The pyrrolidine core has been shown to interact with ATP-binding sites in enzymes such as protein kinases, while the bulky substituents can fine-tune the binding affinity and selectivity. Further research is needed to fully elucidate its pharmacological profile, but these early findings are promising.

The development of novel therapeutic agents relies heavily on access to high-quality starting materials like 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid. Its availability through reliable chemical suppliers is crucial for researchers aiming to explore new drug candidates. As interest in pyrrolidine derivatives continues to grow, compounds like this one are likely to play an increasingly important role in pharmaceutical research and development.

Future directions for research on this compound may include exploring its potential as a lead molecule for drug discovery programs targeting neurological disorders or cancer. The unique structural features of 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid, particularly its combination of protective groups and bioactive moieties, make it a versatile scaffold for further derivatization. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify analogs with improved properties.

In conclusion, 1-(tert-butoxy)carbonyl-4-(4-cyclopropylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171999-13-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and biological relevance makes it a valuable tool for developing new therapeutic agents. As our understanding of drug design principles continues to evolve, compounds like this one will undoubtedly contribute to advancements in medicine.